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Introduction

Calcein AM (Acetoxymethyl) is a widely used fluorescent dye for determining cell viability in
flow cytometry and other fluorescence-based applications.[1] This cell-permeant dye serves as
a robust indicator of cell health by measuring two key parameters: enzymatic activity and
membrane integrity.[2] The acetoxymethyl ester group enhances the molecule's hydrophobicity,
allowing it to easily cross the membranes of viable cells.[3] Once inside a live cell, ubiquitous
intracellular esterases cleave the AM group, converting the non-fluorescent Calcein AM into the
highly fluorescent, hydrophilic calcein.[1][2] The resulting fluorescent molecule is retained
within the cytoplasm of cells with intact membranes, emitting a bright green fluorescence.[1]
Conversely, dead or membrane-compromised cells lack the necessary esterase activity and
membrane integrity to activate and retain the dye, thus exhibiting minimal to no fluorescence.
[2][4] This method provides a rapid and sensitive tool for quantifying viable cells within a
population, making it ideal for cytotoxicity assays, drug screening, and general cell health
assessments.[5]
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Mechanism of Action

The underlying principle of Calcein AM staining lies in the enzymatic conversion of a non-
fluorescent compound into a fluorescent one within metabolically active cells.[5]
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Calcein Staining Workflow for Flow Cytometry

Prepare Single-Cell Suspension
(1-10 x 10”6 cells/mL)
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Wash Cells with
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(RT or 37°C, protected from light)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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